Cas no 27871-49-4 (Methyl L-(-)-Lactate)

• Product Name: Methyl L-(-)-Lactate
• CAS No: 27871-49-4
• MF: C₄H₈O₃
• MW: 104.104521751404
• MDL: MFCD00064265
• CID: 53230
• PubChem ID: 94386
• Update Time: 2025-10-29

Methyl L-(-)-Lactate Chemical and Physical Properties

Names and Identifiers

• L-Lactate
• PURASOLV(R) ML
• L-MethylLactate
• METHYL L-LACTATE
• METHYL-(S)-LACTATE
• METHYL S-(-)-LACTATE
• (-)-METHYL L-LACTATE
• METHYL L-(-)-LACTATE
• Methyl-(S)-(-)-lactat
• (S)-(-)-METHYL LACTATE
• Propanoic acid, 2-hydroxy-, methyl ester, (S)-
• Methyl (S)-(-)-Lactate
• (?)-Methyl L-lactate
• (−)-Methyl L-lactate
• <small>L<
• Methyl?L-(-)-Lactate
• L-(-)-Lactic Acid Methyl Ester
• (S)-Methyl lactate
• (-)-Methyl lactate
• (S)-Lactic acid methyl ester
• Methyl (S)-2-hydroxypropionate
• methyl (2S)-2-hydroxypropanoate
• methyl (S)-lactate
• Propanoic acid, 2-hydroxy-, methyl ester, (2S)-
• (-)-Lactic acid methyl ester
• (S)-methyl 2-hydroxypropanoate
• Methyl (S)-2-hydroxypropanoate
• methyl (2S)-lactate
• (S)-(-)-Lactic acid methyl ester
• (-)-2-Hydroxypropionic acid
• Methyl L-(-)-Lactate

• MDL： MFCD00064265
• Inchi： 1S/C4H8O3/c1-3(5)4(6)7-2/h3,5H,1-2H3
• InChI Key： LPEKGGXMPWTOCB-UHFFFAOYSA-N
• SMILES： COC(C(O)C)=O
• BRN： 1720587

Computed Properties

• Exact Mass: 104.04734
• Monoisotopic Mass: 104.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 69.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.1
• Topological Polar Surface Area: 46.5

Experimental Properties

• Color/Form: liquid
• Density: 1.09 g/mL at 25 °C(lit.)
• Melting Point: -66°C
• Boiling Point: 140°C(lit.)
• Flash Point: Fahrenheit: 120.2 ° f
  Celsius: 49 ° c
  
• Refractive Index: n20/D 1.413(lit.)
• Water Partition Coefficient: miscible, hydrolyses
• PSA: 46.53
• LogP: -0.45980
• Solubility: Not determined
• Sensitiveness: Moisture Sensitive
• Specific Rotation: -8.5 º (neat)
• Optical Activity: [α]18/D −8.1°, neat

Methyl L-(-)-Lactate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226-H319-H335
• Warning Statement： P210-P233-P240-P241+P242+P243-P261-P264-P271-P280-P303+P361+P353-P304+P340+P312-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Hazardous Material transportation number：UN 3272
• WGK Germany：1
• Hazard Category Code： 10-36/37
• Safety Instruction： 24
• FLUKA BRAND F CODES：21
• Hazardous Material Identification：
• Risk Phrases：R10;R36/37
• Safety Term：S24
• Packing Group：III
• HazardClass：3
• PackingGroup：III
• TSCA：Yes
• Explosive Limit：2.2%(V)
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on Methyl L-(-)-Lactate

Methyl L-(-)-Lactate (CAS No. 27871-49-4): A Comprehensive Overview in Modern Chemical and Pharmaceutical Applications

Methyl L-(-)-Lactate, chemically designated as (S)-2-hydroxypropanoate methyl ester, is a compound with the CAS number 27871-49-4. This compound has garnered significant attention in the fields of chemical biology, pharmaceutical research, and industrial applications due to its unique structural and functional properties. As a chiral lactate derivative, it plays a crucial role in various biochemical pathways and has been extensively studied for its potential therapeutic benefits.

The molecular structure of Methyl L-(-)-Lactate consists of a hydroxyl group and an ester functional group, making it a versatile intermediate in organic synthesis. Its stereochemistry, specifically the (S)-configuration, is essential for its biological activity, particularly in enzymatic reactions and metabolic processes. The compound's ability to act as a substrate or inhibitor in enzymatic pathways has made it a valuable tool in drug discovery and development.

In recent years, Methyl L-(-)-Lactate has been explored for its potential applications in the pharmaceutical industry. One of the most promising areas is its use as a precursor in the synthesis of chiral drugs. The stereoselective synthesis of such drugs is critical for achieving optimal pharmacological activity while minimizing side effects. Researchers have leveraged the unique properties of Methyl L-(-)-Lactate to develop more efficient synthetic routes for various active pharmaceutical ingredients (APIs).

Moreover, Methyl L-(-)-Lactate has been investigated for its role in energy metabolism and sports nutrition. It is known to be involved in the lactate shuttle system, which facilitates the transport of lactate across cell membranes. This process is particularly relevant in muscle cells during high-intensity exercise, where lactate production exceeds utilization. Recent studies have suggested that supplementing with Methyl L-(-)-Lactate may enhance endurance performance by improving lactate clearance and reducing muscle fatigue.

Another emerging field where Methyl L-(-)-Lactate is making strides is in biodegradable polymers. The compound's ability to undergo enzymatic degradation makes it an attractive candidate for developing eco-friendly materials. Researchers are exploring its incorporation into bioplastics to create sustainable alternatives to traditional petroleum-based plastics. These biodegradable polymers have the potential to significantly reduce environmental impact while maintaining functional properties comparable to conventional plastics.

The industrial synthesis of Methyl L-(-)-Lactate has also seen advancements, particularly in green chemistry approaches. Traditional methods often involve harsh conditions and generate significant waste. However, newer techniques, such as enzymatic catalysis and microbial fermentation, offer more sustainable alternatives. These methods not only improve yield but also reduce environmental footprint, aligning with global efforts toward sustainable manufacturing practices.

In conclusion, Methyl L-(-)-Lactate (CAS No. 27871-49-4) is a multifaceted compound with diverse applications across multiple industries. Its role in pharmaceuticals, sports nutrition, and sustainable materials underscores its importance in modern chemical research. As scientific understanding continues to evolve, it is likely that new applications for this versatile compound will emerge, further solidifying its place as a key player in innovation.